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Compound of Interest

Compound Name: Dipropyl carbonate

Cat. No.: B009098 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the fundamental molecular

characteristics of dipropyl carbonate, a key chemical intermediate. Additionally, it outlines

common experimental procedures involving this compound, offering a valuable resource for

professionals in research and development.

Core Molecular Data
Dipropyl carbonate is a carbonic acid ester with applications in various chemical syntheses. A

clear understanding of its basic molecular properties is essential for its effective use. The

following table summarizes the key quantitative data for dipropyl carbonate.

Property Value Source

Molecular Formula C₇H₁₄O₃ [1][2][3][4]

Molecular Weight 146.18 g/mol [1][4][5]

CAS Number 623-96-1 [1][2][3][5]

Density 0.944 g/mL at 25 °C [2][5]

Boiling Point 167-168 °C [2][5]

Melting Point -41 °C [2][3]
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Synthetic Pathway: Transesterification for Ethyl
Propyl Carbonate
A notable application of dipropyl carbonate is in the synthesis of other carbonate esters

through transesterification. The following diagram illustrates the workflow for the synthesis of

ethyl propyl carbonate from dipropyl carbonate and diethyl carbonate.
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Caption: Workflow for the transesterification of dipropyl carbonate.

Experimental Protocols
While detailed experimental protocols are highly specific to the laboratory and the scale of the

reaction, the following provides a generalized methodology for key reactions involving dipropyl
carbonate.

Thermal Decomposition of Dipropyl Carbonate
The thermal decomposition of dipropyl carbonate typically yields carbon dioxide, an alkene,

and an alcohol[5].

Objective: To decompose dipropyl carbonate into its constituent products through the

application of heat.

Methodology:

A sample of dipropyl carbonate is placed in a reaction vessel suitable for high-temperature

applications, such as a quartz tube furnace.

The vessel is heated to a temperature range of 300-400°C.
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The gaseous products (carbon dioxide and propene) are collected, and the liquid residue

(propanol) is condensed and collected.

Analysis of the products can be performed using techniques such as gas chromatography

(GC) for the gaseous components and nuclear magnetic resonance (NMR) spectroscopy for

the liquid fraction to confirm their identities.

N435-Catalyzed Transesterification of Diethyl Carbonate
with Dipropyl Carbonate
This procedure outlines the synthesis of ethyl propyl carbonate via a transesterification reaction

catalyzed by Novozym 435 (N435), an immobilized lipase.

Objective: To synthesize ethyl propyl carbonate from diethyl carbonate and dipropyl
carbonate using an enzymatic catalyst.

Methodology:

Equimolar amounts of diethyl carbonate and dipropyl carbonate are added to a reaction

flask.

The N435 catalyst is introduced into the reactant mixture. The amount of catalyst will depend

on the scale of the reaction and the desired reaction rate.

The mixture is heated and stirred at a controlled temperature, typically optimized for the

enzyme's activity.

The progress of the reaction is monitored over time by taking aliquots and analyzing them

using gas chromatography (GC) to determine the concentration of reactants and products.

Upon completion of the reaction, the catalyst is separated from the product mixture by

filtration.

The final product, ethyl propyl carbonate, is purified from the remaining reactants and any

byproducts by fractional distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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